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Introduction

The Mixed Lineage Leukemia (MLL) gene, KMT2A, is a critical regulator of gene expression,
particularly during development and hematopoiesis.[1] Chromosomal translocations involving
the MLL1 gene are frequently observed in aggressive forms of acute leukemia.[1] The protein
product, MLL1, is a histone H3 lysine 4 (H3K4) methyltransferase, an enzyme that plays a
crucial role in epigenetic regulation.[1] MLL1's catalytic activity is dependent on its interaction
with a core complex of proteins, including WDRS5, RbBP5, Ash2L, and DPY-30. The interaction
between MLL1 and WDR5 is essential for the methyltransferase activity of the MLL1 complex.

[2]

MM-401 is a highly potent and selective chemical probe that targets the MLL1-WDRS5 protein-
protein interaction.[2] By disrupting this interaction, MM-401 effectively inhibits the histone
methyltransferase activity of MLL1.[3] This technical guide provides a comprehensive overview
of MM-401, including its biochemical and cellular activities, selectivity profile, and detailed
protocols for its use as a chemical probe in MLL1 research.

Data Presentation

The following tables summarize the quantitative data for MM-401 and its negative control
enantiomer, MM-NC-401.
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Table 1: Biochemical Activity of MM-401

Compound Target Assay IC50 Ki Reference
MLL1-WDR5 Fluorescence

MM-401 _ o 0.9 nM <1nM [3]
Interaction Polarization
MLL1 HMT In vitro HMT

MM-401 o 0.32 uM - [3]
Activity Assay
WDR5 B

MM-NC-401 o Not Specified > 100 uM > 10 uM
Binding

Table 2: Cellular Activity of MM-401 in MLL-Rearranged Leukemia Cell Lines

Cell Line MLL Fusion GI50 (MM-401) f(:i;) (MM-NC- Reference
MV4;11 MLL-AF4 ~10 uM >50 uM

MOLM13 MLL-AF9 ~15 uM > 50 M

KOPN8 MLL-ENL ~20 uM > 50 uM

Murine MLL-AF9  MLL-AF9 ~10 uM Minimal Effect

Mechanism of Action and Selectivity

MM-401 functions by specifically disrupting the interaction between MLL1 and WDRS5, a key
component of the MLL1 core complex required for its histone methyltransferase (HMT) activity.
[2] This targeted disruption prevents the proper assembly of the MLL1 complex, leading to the
inhibition of H3K4 methylation. Importantly, MM-401 exhibits remarkable selectivity for the
MLL1 complex and does not affect the activity of other MLL family HMTs. This specificity is
attributed to unique regulatory features of the MLL1 complex. The enantiomer of MM-401, MM-
NC-401, serves as an excellent negative control as it shows no detectable binding to WDR5
and has no inhibitory effect on MLL1 activity.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the MLL1 signaling pathway, the mechanism of action of MM-
401, and a general experimental workflow for its use as a chemical probe.
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Caption: MLL1 signaling pathway and the inhibitory action of MM-401.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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